N1-(2-methoxybenzyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-N'-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C21H22N6O4/c1-12-10-17(27(26-12)21-23-15-8-5-7-14(15)18(28)25-21)24-20(30)19(29)22-11-13-6-3-4-9-16(13)31-2/h3-4,6,9-10H,5,7-8,11H2,1-2H3,(H,22,29)(H,24,30)(H,23,25,28)
• InChI Key: WVOYIYVWOGMQPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCC2=CC=CC=C2OC)C3=NC4=C(CCC4)C(=O)N3
• Molecular Formula: C21H22N6O4
• Molecular Weight: 422.4 g/mol

Description

N1-(2-methoxybenzyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C21H22N6O4 and its molecular weight is 422.445. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N1-(2-methoxybenzyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide and similar compounds have been synthesized and characterized in various studies. For instance, the synthesis, characterization, and X-ray crystal study of pyrazole derivatives, including those similar to the mentioned compound, have been detailed, exploring their physical and chemical properties (Titi et al., 2020).

Antimicrobial and Antifungal Activities

Compounds related to this compound have been studied for their antimicrobial and antifungal activities. Studies demonstrate that certain derivatives exhibit promising antimicrobial properties against various bacterial strains (Amr et al., 2016).

Anticancer Activity

Several derivatives of the compound have shown potential in anticancer research. For example, certain pyrazole derivatives exhibited antiproliferative effects on cancer cells, suggesting their utility as cancer therapeutics (Kim et al., 2011).

Enzyme Inhibition

Research has also been conducted on the enzyme inhibitory properties of compounds similar to this compound. For instance, certain pyrazole derivatives were found to inhibit phosphodiesterase enzymes, which can be relevant in the treatment of various diseases (Dyck et al., 2017).

Cytotoxicity Studies

The cytotoxic effects of related compounds have been explored, with some derivatives showing potential in treating various diseases due to their cytotoxic properties against certain cell lines (Patil et al., 2010).